
"2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine"
properties and characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,3,5,6-Tetrachloro-4-

(methylsulfonyl)pyridine

Cat. No.: B080623 Get Quote
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(methylsulfonyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and biological activity of 2,3,5,6-Tetrachloro-4-
(methylsulfonyl)pyridine. This compound is a significant intermediate in the synthesis of

various agrochemicals and is noted for its potent herbicidal properties.[1] This document

consolidates available data on its characteristics, outlines a likely synthetic protocol, and

explores its mechanism of action as a herbicide. All quantitative data is presented in structured

tables, and a proposed logical workflow for its synthesis is visualized using the DOT language.

Chemical and Physical Properties
2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine is a white to slightly yellow or orange

crystalline powder.[2] It is identified by the CAS Number 13108-52-6.[2][3] A summary of its key

chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine
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Property Value Source(s)

IUPAC Name
2,3,5,6-tetrachloro-4-

(methylsulfonyl)pyridine
[4]

Synonyms

Davicil, TCMSP, Methyl

2,3,5,6-tetrachloro-4-pyridyl

sulfone

[2][4]

CAS Number 13108-52-6 [2][3][4][5][6][7]

Molecular Formula C₆H₃Cl₄NO₂S [2][3][4][5][6][7][8]

Molecular Weight 294.97 g/mol [4][5][6][7][8]

Appearance
White, slightly yellow or orange

crystalline powder
[2]

Melting Point 146 - 151 °C [2]

Purity ≥ 95% (GC) [2]

Storage Conditions Room temperature, dry [2]

Synthesis
The synthesis of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine can be conceptualized as a

two-step process starting from a suitable precursor. A likely pathway involves the synthesis of

2,3,5,6-tetrachloropyridine followed by the introduction and subsequent oxidation of a

methylthio group at the 4-position. While a specific, detailed protocol for the methylsulfonyl

derivative is not readily available in the literature, a plausible synthesis route can be inferred

from related reactions.

Example Experimental Protocol: Synthesis of a Related
Sulfone
The following protocol is adapted from the synthesis of 4-phenylsulfonyl-2,3,5,6-

tetrachloropyridine and illustrates the key transformation of a polychlorinated pyridine to a

sulfone.[9]
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Reaction: The synthesis of 4-phenylsulfonyl-2,3,5,6-tetrachloropyridine is achieved by the

reaction of pentachloropyridine with sodium benzenesulfonate under ultrasonic irradiation.[9]

Procedure:

Pentachloropyridine (1 mmol) is added to a solution of sodium benzenesulfonate (1 mmol) in

DMF (5 ml).[9]

The reaction mixture is sonicated at 0 °C for 8 minutes.[9]

The resulting precipitate is isolated by filtration.[9]

Recrystallization from ethanol yields the final product as white crystals.[9]

This methodology suggests that a similar nucleophilic substitution reaction with sodium

methanethiolate followed by an oxidation step could yield the target compound.

Logical Workflow for Synthesis
The logical workflow for the synthesis of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine,

starting from the more readily available pentachloropyridine, is depicted below.
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Synthesis Workflow of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine

Pentachloropyridine

2,3,5,6-Tetrachloro-4-(methylthio)pyridine
(Intermediate)

Nucleophilic Substitution
(e.g., with Sodium Methanethiolate)

2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine
(Final Product)

Oxidation
(e.g., with H2O2/Acetic Acid)
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Proposed Herbicidal Mechanism of Action

Proposed Herbicidal Mechanism of Action

2,3,5,6-Tetrachloro-4-
(methylsulfonyl)pyridine

(Synthetic Auxin)

Auxin Receptor Binding

Disruption of Auxin Homeostasis

Abnormal Gene Expression

Uncontrolled Cell Division and Elongation

Plant Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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